Cas no 1258630-87-3 (N-(8-bromo-4-oxo-3,4-dihydroquinazolin-2-yl)acetamide)

• Product Name: N-(8-bromo-4-oxo-3,4-dihydroquinazolin-2-yl)acetamide
• CAS No: 1258630-87-3
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 2952052
• Update Time: 2025-10-25

N-(8-bromo-4-oxo-3,4-dihydroquinazolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(8-溴-4-氧代-3,4-二氢喹唑啉-2-基)乙酰胺
• N-(8-bromo-4-oxo-3,4-dihydroquinazolin-2-yl)acetamide
• N-(8-bromo-4-oxo-3H-quinazolin-2-yl)acetamide
• F15689

• Inchi： 1S/C10H8BrN3O2/c1-5(15)12-10-13-8-6(9(16)14-10)3-2-4-7(8)11/h2-4H,1H3,(H2,12,13,14,15,16)
• InChI Key： LLSLGVNLBZYCDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC(NC(C)=O)=NC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 1
• Topological Polar Surface Area: 70.6

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(8-bromo-4-oxo-3,4-dihydroquinazolin-2-yl)acetamide

N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide: A Comprehensive Overview

N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide, also known by its CAS number 1258630-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a quinazolinone core with a bromine substituent at the 8-position and an acetamide group attached at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized the synthetic pathways to achieve high yields and purity levels, making this compound accessible for further studies. The bromine atom at the 8-position plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability.

Recent studies have highlighted the potential of N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide as a promising candidate in drug discovery. Its ability to inhibit key enzymes involved in various pathological processes has been extensively investigated. For instance, this compound has shown potent activity against kinases, which are critical targets in cancer therapy. The acetamide group enhances the molecule's solubility and bioavailability, making it an attractive option for further preclinical testing.

In addition to its enzymatic inhibitory properties, this compound exhibits significant antioxidant activity. This characteristic makes it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The quinazolinone core is known for its inherent antioxidant properties, which are further augmented by the presence of the bromine substituent and acetamide group.

The pharmacokinetic profile of N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide has also been studied in detail. Research indicates that this compound demonstrates favorable absorption and distribution properties in preclinical models. Its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. However, further studies are required to fully understand its metabolic pathways and elimination mechanisms.

The development of novel analogs based on the structure of N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide is an active area of research. Scientists are exploring the effects of substituting different groups at various positions on the quinazolinone core to optimize biological activity and reduce potential side effects. These efforts are expected to yield compounds with enhanced efficacy and safety profiles.

In conclusion, N-(8-Bromo-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Acetamide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, coupled with promising biological activities, positions it as a key player in future drug development efforts. Continued research into its mechanisms of action, pharmacokinetics, and toxicity will be essential for unlocking its full potential in treating various human diseases.